Cas no 94732-93-1 ([1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, trans-4-propylcyclohexyl ester, (trans,trans)-)

• Product Name: [1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, trans-4-propylcyclohexyl ester, (trans,trans)-
• CAS No: 94732-93-1
• MF: C₂₇H₄₈O₂
• MW: 404.668828964233
• CID: 811130
• PubChem ID: 20135153
• Update Time: 2025-04-19

[1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, trans-4-propylcyclohexyl ester, (trans,trans)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, trans-4-propylcyclohexyl ester, (trans,trans)-
• (4-propylcyclohexyl) 4-(4-pentylcyclohexyl)cyclohexane-1-carboxylate
• DTXSID90915336
• 4-Propylcyclohexyl[trans[trans(trans)]]-4'-pentyl[1,1'-bicyclohexyl]-4-carboxylate
• 94732-93-1
• EINECS 305-575-4
• SCHEMBL10660736
• SCHEMBL18503066
• SCHEMBL10660725
• 4-Propylcyclohexyl 4'-pentyl[1,1'-bi(cyclohexane)]-4-carboxylate
• 4-Propylcyclohexyl (trans(trans(trans)))-4'-pentyl(1,1'-bicyclohexyl)-4-carboxylate

• Inchi： 1S/C27H48O2/c1-3-5-6-8-22-9-13-23(14-10-22)24-15-17-25(18-16-24)27(28)29-26-19-11-21(7-4-2)12-20-26/h21-26H,3-20H2,1-2H3
• InChI Key： OVFOZIMLZLERHF-UHFFFAOYSA-N
• SMILES： O(C1CCC(CCC)CC1)C(C1CCC(CC1)C1CCC(CCCCC)CC1)=O

Computed Properties

• Exact Mass: 404.365430770g/mol
• Monoisotopic Mass: 404.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.96±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.0E-5 g/L) (25 ºC),